Cas no 936092-53-4 (N-(tert-Butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide)

• Product Name: N-(tert-Butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide
• CAS No: 936092-53-4
• MF: C₁₅H₁₉ClN₄O₂S
• MW: 354.854960680008
• MDL: MFCD16619372
• CID: 844605
• PubChem ID: 53401091
• Update Time: 2025-05-19

N-(tert-Butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide
• Benzenesulfonamide, 3-[(2-chloro-5-methyl-4-pyrimidinyl)amino]-N-(1,1-dimethylethyl)-
• N-tert-butyl-3-(2-chloro-5-methyl-pyrimidin-4-ylamino)-benzenesulfonamide
• N-tert-butyl-3-(2-chloro-5-methylpyrimidin-4-ylamino)benzenesulfonamide
• 3-[(2-Chloro-5-methyl-4-pyrimidinyl)amino]-N-(1,1-dimethylethyl)benzenesulfonamide (ACI)
• N-tert-Butyl-3-[(2-chloro-5-methylpyrimidin-4-yl)amino]benzenesulfonamide
• SB58008
• W16891
• N-t-butyl-3-(2-chloro-5-methyl-pyrimidin-4-ylamino)-benzenesulfon amide
• VINYOUWDZHOVFB-UHFFFAOYSA-N
• AKOS037647203
• CS-0061358
• MFCD16619372
• SY269487
• 936092-53-4
• 3-[(2-CHLORO-5-METHYL-4-PYRIMIDINYL)AMINO]-N-(TERT-BUTYL)BENZENESULFONAMIDE
• SCHEMBL265954
• 3-[(2-Chloro-5-methyl-4-pyrimidinyl)amino]-N-(1,1-dimethylethyl)benzenesulfonamide
• VCE2F4KT2L
• N-tert-butyl-3-[(2-chloro-5-methyl-3,4-dihydropyrimidin-4-ylidene)amino]benzene-1-sulfonamide
• N-(tert-Butyl)-3-[(2-chloro-5-methyl-4-pyrimidinyl)amino]benzenesulfonamide
• AS-72812
• DTXSID30694794
• N-tert-Butyl-3-[(2-chloro-5-methylpyrimidin-4-yl)amino]benzene-1-sulfonamide

• MDL： MFCD16619372
• Inchi： 1S/C15H19ClN4O2S/c1-10-9-17-14(16)19-13(10)18-11-6-5-7-12(8-11)23(21,22)20-15(2,3)4/h5-9,20H,1-4H3,(H,17,18,19)
• InChI Key： VINYOUWDZHOVFB-UHFFFAOYSA-N
• SMILES： O=S(C1C=C(NC2C(C)=CN=C(Cl)N=2)C=CC=1)(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 354.0917247g/mol
• Monoisotopic Mass: 354.0917247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.312

N-(tert-Butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(tert-Butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide

Introduction to N-(tert-Butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide (CAS No. 936092-53-4)

N-(tert-Butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 936092-53-4, represents a promising candidate for further exploration due to its unique structural and chemical properties. The presence of multiple functional groups, including a benzenesulfonamide moiety and an amino-substituted pyrimidine ring, makes it a versatile molecule for various biochemical interactions.

The structural composition of N-(tert-butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide is meticulously designed to facilitate specific interactions with biological targets. The tert-butyl group appended to the benzenesulfonamide core enhances the compound's lipophilicity, potentially improving its solubility and bioavailability. This characteristic is particularly crucial in drug design, where optimal pharmacokinetic profiles are often desired for effective therapeutic outcomes.

The pyrimidine ring, substituted with chlorine and methyl groups, introduces additional electronic and steric features that can modulate the compound's reactivity and binding affinity. Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the development of antiviral and anticancer agents. The specific arrangement of atoms in this compound's structure suggests potential applications in inhibiting key enzymes or receptors involved in disease pathways.

In the realm of contemporary pharmaceutical research, N-(tert-butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide has been investigated for its potential role in addressing various therapeutic challenges. Researchers have been particularly interested in its interaction with enzymes that play a pivotal role in metabolic disorders and inflammatory conditions. The benzenesulfonamide moiety is known to exhibit inhibitory effects on certain enzymes, making this compound a candidate for further pharmacological exploration.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the amino group at the 3-position of the benzenesulfonamide core and the subsequent coupling with the pyrimidine derivative require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled chemists to produce complex molecules like N-(tert-butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide with increasing efficiency, facilitating its use in downstream applications.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding affinity of N-(tert-butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide to target proteins. These studies have revealed promising interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The ability to modulate these interactions could lead to novel therapeutic strategies.

The chemical properties of N-(tert-butyl)-3-((2-chloro-5-methylpyrimidin-4-yl)amino)benzenesulfonamide also make it suitable for use as an intermediate in more complex drug formulations. Its stability under various conditions and compatibility with other functional groups allow for its integration into larger molecular architectures. This flexibility is invaluable in drug design, where multiple components must work synergistically to achieve desired pharmacological effects.

Evaluation of this compound's biological activity has been conducted through both in vitro and in vivo studies. In vitro assays have provided insights into its interaction with cellular components, including receptors and enzymes relevant to disease pathways. These studies have often revealed dose-dependent effects, suggesting that optimal therapeutic levels can be achieved without excessive toxicity. In vivo models have further corroborated these findings, demonstrating potential efficacy in relevant disease models.

The safety profile of N-(tert-butyl)-3-((2-chloro-5-methylpyrimidin-4-y1)amino)benzenesulfonamide is another critical aspect that has been thoroughly examined. Preclinical toxicology studies have assessed its effects on various organ systems, providing data on potential side effects and safe dosage ranges. These findings are essential for guiding clinical development efforts and ensuring patient safety during therapeutic use.

The future prospects for N-(tert-butyl)-3-((2-chloro-5-methylpyrimidin--4-y1)amino)benzenesulfonamide are promising, given its unique structural features and demonstrated biological activity. Ongoing research aims to optimize its pharmacological properties through structural modifications, leading to enhanced efficacy and reduced side effects. Collaborative efforts between chemists, biologists, and clinicians will be crucial in translating these findings into tangible therapeutic benefits for patients.

In conclusion, N-(tert-butyl)-3-((2-chloro--5-methylpyrimidin--4-y1)amino)benzenesulfonamide (CAS No. 936092--53--4) represents a significant advancement in pharmaceutical research due to its intricate structure and multifaceted biological activities. Its potential as a lead molecule for drug discovery underscores the importance of innovative approaches in addressing complex diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.